Cas no 1105247-12-8 (3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide)

• Product Name: 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide
• CAS No: 1105247-12-8
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5385461
• Update Time: 2025-10-29

3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-8-methyl-N-(1-methylethyl)-4-oxo-3H-pyrimido[5,4-b]indole-3-propanamide
• 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide

• Inchi： 1S/C17H20N4O2/c1-10(2)19-14(22)6-7-21-9-18-15-12-8-11(3)4-5-13(12)20-16(15)17(21)23/h4-5,8-10,20H,6-7H2,1-3H3,(H,19,22)
• InChI Key： AQPGQLIWQHKSTH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C2N=CN(CCC(NC(C)C)=O)C(=O)C1=2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.13±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide

Research Briefing on 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide (CAS: 1105247-12-8)

In recent years, the compound 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide (CAS: 1105247-12-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic small molecule, characterized by its pyrimidoindole scaffold, has demonstrated promising biological activities, particularly in the modulation of key signaling pathways involved in oncology and inflammation. The unique structural features of this compound, including its fused ring system and amide side chain, contribute to its selective binding affinity and pharmacokinetic properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the therapeutic potential of 1105247-12-8. A 2023 publication in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in tumor growth and survival. The study employed a combination of in vitro enzymatic assays and cell-based models to demonstrate the compound's ability to suppress proliferation in a panel of cancer cell lines, including those resistant to conventional therapies. Notably, the compound exhibited a favorable selectivity profile, with minimal off-target effects observed in primary human cells.

Structural-activity relationship (SAR) analyses have provided valuable insights into the optimization of 1105247-12-8 derivatives. Researchers have systematically modified the pyrimidoindole core and the isopropylamide moiety to enhance both potency and drug-like properties. Computational docking studies, complemented by X-ray crystallography, have identified key interactions between the compound and the ATP-binding pocket of PI3Kγ, explaining its nanomolar inhibitory activity. These findings have paved the way for the development of second-generation analogs with improved metabolic stability and oral bioavailability.

Beyond oncology, emerging evidence suggests potential applications of 1105247-12-8 in inflammatory disorders. Preclinical models of rheumatoid arthritis have shown that the compound significantly reduces pro-inflammatory cytokine production and joint inflammation, likely through dual modulation of PI3K and JAK/STAT pathways. This multimodal mechanism positions 1105247-12-8 as a promising candidate for diseases where these pathways are dysregulated. Ongoing pharmacokinetic studies in animal models indicate linear dose-exposure relationships and good tissue penetration, particularly in synovial fluid and tumor microenvironments.

The toxicological profile of 1105247-12-8 has been evaluated in GLP-compliant studies, revealing an acceptable safety window for further development. No significant hematological or organ toxicities were observed at therapeutic doses, though reversible mild gastrointestinal effects were noted at higher concentrations. These findings support the transition of this compound into IND-enabling studies, with several pharmaceutical companies expressing interest in its clinical development. The intellectual property landscape shows active patent filings covering composition of matter, synthetic methods, and therapeutic uses across major jurisdictions.

In conclusion, 3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(propan-2-yl)propanamide represents a structurally novel chemotype with compelling preclinical data across multiple therapeutic areas. Its dual activity against cancer and inflammation pathways, combined with favorable drug-like properties, positions it as a valuable lead compound for further optimization. Future research directions include the exploration of combination therapies and the development of biomarker strategies to identify responsive patient populations. The compound's progress will be closely monitored as it advances through the drug development pipeline.